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Compound of Interest

Compound Name: KGYY15

Cat. No.: B15623894

Application Notes and Protocols for KGYY15

For Research Use Only. Not for use in diagnostic procedures.

Introduction

KGYY15 is a 15-amino acid peptide modulator of the CD40 signaling pathway.[1] Derived from
amino acids 136-150 of the mouse CD154 protein, KGYY15 targets the CD40 receptor, a
critical co-stimulatory protein involved in a wide range of immune responses.[2] The interaction
between CD40 and its ligand, CD154 (CD40L), is crucial for the development and perpetuation
of autoimmune diseases, making this pathway a significant target for therapeutic intervention.

[2]

Research indicates that KGYY15 not only interacts with CD40 but also with integrins
CD11a/CD18 and CD11b/CD18.[2][3] This suggests that its mechanism of action involves
modulating the complex signaling nexus between these proteins rather than complete
inhibition, which may offer therapeutic advantages by controlling autoimmune inflammation
without causing broad immunosuppression.[3] Studies have shown KGYY15 can prevent and
even reverse hyperglycemia in mouse models of type 1 diabetes.[2]

These application notes provide detailed protocols for the preparation of KGYY15 stock
solutions for use in various biological assays.

Physicochemical and Binding Properties
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Quantitative data for KGYY15 has been summarized in the table below. Proper handling and

storage are crucial for maintaining the peptide's integrity and activity.

Property Value Source | Notes
H-Val-Leu-GIn-Trp-Ala-Lys-
Full Name Lys-Gly-Tyr-Tyr-Thr-Met-Lys- [2]

Ser-Asn-OH

Amino Acid Sequence

VLQWAKKGYYTMKSN

[2](3]

Molecular Formula

CsaH120N21022S

[2]

Molecular Weight 1815.93 g/mol [2]
CAS Number 1690215-31-6 [4]
Appearance Freeze-dried (lyophilized) solid  [2]
) >95% (as determined by
Purity [2]
HPLC)
Soluble in water. For
hydrophobic peptides, DMSO
Solubility yerop Pep [2][5]

is a common alternative

solvent.

Binding Target(s)

CDA40, Integrin CD11a/CD18,
Integrin CD11b/CD18

[3]

Binding Affinity (Kd)

109.69 nM (for interaction with
recombinant CD40)

[3]

Biological Activity

Modulates CD40-CD154
signaling; reduces
inflammatory cytokine

production.

[6]

Signaling Pathway and Experimental Workflow

The diagrams below illustrate the signaling pathway targeted by KGYY15 and the general

workflow for preparing stock solutions from a lyophilized powder.
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KGYY15 Mechanism of Action
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Figure 1. KGYY15 modulates the CD40-CD154 signaling axis.
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Experimental Workflow for Stock Solution Preparation

Receive & Equilibrate
Lyophilized KGYY15 Peptide

Perform Solubility Test
(Small Aliquot)

Select Appropriate Solvent
(e.g., Sterile Water or DMSO)

Calculate Mass for
Desired Stock Concentration (e.g., 10 mM)

Weigh Peptide & Reconstitute
in Solvent to Create Primary Stock

Vortex/Sonicate Gently
to Ensure Complete Dissolution

Aliquot Primary Stock
into Working Volumes

Store Aliquots at < -20°C
Protect from Light

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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